Cas no 1932066-19-7 (tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate
• CAS No: 1932066-19-7
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• MDL: MFCD29764088
• CID: 5104458
• PubChem ID: 69676316
• Update Time: 2026-03-03

tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate
• P15152
• 1932066-19-7
• TERT-BUTYL ((3S,4R)-3-FLUOROPIPERIDIN-4-YL)(METHYL)CARBAMATE
• 1376609-34-5
• starbld0018201
• CS-0049760
• (3S,4R)-4-(Boc-(methyl)amino)-3-fluoropiperidine
• tert-Butyl (cis-3-fluoropiperidin-4-yl)(methyl)carbamate
• AS-52442
• cis-(3-fluoro-piperidin-4-yl)methyl-carbamic acid tert-butyl ester
• AKOS027337210
• CS-0368730
• SCHEMBL6128602
• E73689

• MDL： MFCD29764088
• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14(4)9-5-6-13-7-8(9)12/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： VGCKWWMMIKCCKU-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@@H]1CCNC[C@@H]1F)C

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate

Introduction to Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate (CAS No. 1932066-19-7)

Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate, identified by its Chemical Abstracts Service number CAS No. 1932066-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of a tert-butyl group and a (3S,4R)-3-fluoropiperidin-4-yl moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in therapeutic research.

The (3S,4R)-3-fluoropiperidin-4-yl substituent is particularly noteworthy, as fluorinated piperidine derivatives have been extensively studied for their potential in modulating neurological and cardiovascular pathways. The stereochemical configuration at the 3rd and 4th positions of the piperidine ring contributes to the compound's specificity, which is a critical factor in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets with high precision, suggesting its utility in developing novel pharmacological agents.

In the context of modern drug discovery, Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate represents an example of how structural modification can enhance biological activity. The fluorine atom at the 3-position of the piperidine ring is known to increase metabolic stability and binding affinity, while the tert-butyl group provides lipophilicity and reduces unwanted side interactions. These features make the compound an attractive scaffold for designing drugs that target complex diseases such as neurodegenerative disorders and hypertension.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in the development of central nervous system (CNS) drugs. The unique electronic properties of fluorine atoms can influence both the pharmacokinetic and pharmacodynamic profiles of molecules. For instance, fluorine substitution can enhance blood-brain barrier penetration, a crucial factor for CNS-targeted therapies. The stereochemistry of (3S,4R)-3-fluoropiperidin-4-yl has been shown to play a pivotal role in determining the efficacy and selectivity of drug candidates, underscoring the need for precise structural control during synthesis.

The synthesis of Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and fluorination techniques, are employed to construct the desired stereocenters accurately. The use of chiral auxiliaries or catalysts is often necessary to achieve the correct stereochemical configuration at the piperidine ring. These synthetic challenges highlight the compound's complexity but also demonstrate its potential as a building block for more sophisticated drug molecules.

From a medicinal chemistry perspective, Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate serves as a valuable intermediate in generating libraries of analogs for high-throughput screening (HTS). By systematically varying functional groups or substituents while maintaining the core scaffold, researchers can identify novel compounds with improved pharmacological properties. The integration of machine learning algorithms into virtual screening processes has further accelerated this discovery pipeline by predicting promising candidates based on structural features alone.

One particularly exciting application area for this compound is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Piperidine derivatives have shown promise as acetylcholinesterase inhibitors due to their ability to modulate neurotransmitter activity. The introduction of fluorine atoms can enhance binding interactions with target enzymes while minimizing off-target effects. Preliminary computational studies suggest that Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate may exhibit potent inhibitory activity against key enzymes involved in these diseases.

The role of stereochemistry in determining biological activity cannot be overstated. The (3S,4R)-configuration ensures that only one enantiomer is active while minimizing unwanted side effects from its mirror image. This specificity is particularly important in CNS drugs where enantiomeric excess can significantly impact therapeutic efficacy and safety profiles. Advances in chiral synthesis techniques have made it increasingly feasible to produce enantiomerically pure compounds on scale, opening new avenues for drug development.

In conclusion,Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]-N-methylcarbamate (CAS No. 1932066-19-7) represents a fascinating example of how structural innovation can lead to breakthroughs in pharmaceutical science. Its unique combination of functional groups and stereochemical configuration makes it a versatile tool for medicinal chemists exploring new treatments for complex diseases affecting millions worldwide. As research continues into fluorinated piperidine derivatives,this compound will undoubtedly play an important role in shaping future therapeutic strategies across multiple disease areas.